N-(4-methylpyridin-2-yl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide
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Description
N-(4-methylpyridin-2-yl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide, also known as MBBA, is a compound with potential applications in scientific research. It is a benzotriazine-based compound that has been shown to have interesting biological properties.
Scientific Research Applications
Catalytic Applications
Mesoporous nitrogen-doped carbon, derived from related ionic liquids, has been identified as a highly active, cost-effective, and selective metal-free catalyst for the electrochemical synthesis of hydrogen peroxide. This discovery suggests potential for safe, sustainable, and economical production methods for hydrogen peroxide in flow-reactor-based systems (Fellinger, Hasché, Strasser, & Antonietti, 2012).
Synthetic Chemistry
Several studies focus on the synthesis and reactions of compounds structurally related to N-(4-methylpyridin-2-yl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide, highlighting their utility in creating novel compounds with potential biological activities. For instance, β-lithiations of carboxamides have been used to synthesize β-substituted-α,β-unsaturated amides, indicating a method for creating derivatives with varied chemical properties (Katritzky, Szajda, & Lam, 1993).
Drug Discovery and Biological Applications
Research into novel indolylpyridazinone derivatives, potentially related to the core structure of this compound, has demonstrated expected biological activities, suggesting that modifications to the core structure could yield compounds with significant therapeutic potential (Abubshait, 2007).
Environmental and Bioremediation Research
Studies on the cyto-genotoxicological impact of ionic liquids related to this compound have led to the development of bacterial consortia capable of biodegrading these compounds. This research paves the way for environmental remediation strategies that can effectively remove such pollutants from the environment (Thamke, Chaudhari, Tapase, Paul, & Kodam, 2019).
properties
IUPAC Name |
N-(4-methylpyridin-2-yl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O2/c1-12-8-9-18-15(11-12)19-16(23)7-4-10-22-17(24)13-5-2-3-6-14(13)20-21-22/h2-3,5-6,8-9,11H,4,7,10H2,1H3,(H,18,19,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKEMJYRGJMPBCS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1)NC(=O)CCCN2C(=O)C3=CC=CC=C3N=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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